Cas no 1264034-97-0 ((3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1264034-97-0
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 2164609
• Update Time: 2025-06-08

(3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-benzyl)-(s)-pyrrolidin-3-yl-amine hydrochloride
• (S)-N-(3-Chlorobenzyl)pyrrolidin-3-amine hydrochloride
• SBB075891
• (3-chlorobenzyl)-(S)-pyrrolidin-3-ylamine hydrochloride
• ((3S)pyrrolidin-3-yl)[(3-chlorophenyl)methyl]amine, chloride
• (3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride

• Inchi： 1S/C11H15ClN2.ClH/c12-10-3-1-2-9(6-10)7-14-11-4-5-13-8-11;/h1-3,6,11,13-14H,4-5,7-8H2;1H/t11-;/m0./s1
• InChI Key： IITITSCDLONBQI-MERQFXBCSA-N
• SMILES： ClC1=CC=CC(=C1)CN[C@@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 24.1

Additional information on (3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1264034-97-0)

(3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride, identified by the CAS number 1264034-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its combination of a chlorobenzyl group and a (S)-pyrrolidinyl amine moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The< strong>3-chloro-benzyl group is a key structural component that imparts specific electronic and steric properties to the molecule. Chlorobenzyl groups are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In contrast, the (S)-pyrrolidin-3-yl-amine moiety introduces chirality to the molecule, which is crucial for many biological systems where stereochemistry plays a critical role in activity and selectivity. The hydrochloride salt form of this compound ensures better solubility and stability, which are essential factors for its application in pharmaceutical formulations.

Recent advancements in drug discovery have highlighted the importance of chiral amines in developing enantiopure drugs with improved efficacy and reduced side effects. The (S)-configuration of the pyrrolidinyl amine group in this compound aligns with current trends in pharmaceutical innovation, where enantiomerically pure compounds are preferred for their predictable pharmacological profiles. This has led to increased interest in exploring the therapeutic potential of derivatives of (3-chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that< strong>S-pyrrolidinyl amine derivatives exhibit neuroprotective properties by modulating neurotransmitter systems. The chlorobenzyl group may further enhance these effects by influencing receptor binding affinities. Preliminary research indicates that this compound may have applications in the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease, where modulation of dopamine and other neurotransmitter pathways is crucial.

In addition to its neurological applications, (3-chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride has shown promise in combating infectious diseases. The structural motif present in this compound resembles known bioactive scaffolds that interact with bacterial enzymes and viral proteases. Researchers have hypothesized that modifications to this core structure could lead to the development of novel antimicrobial agents with enhanced spectrum activity against resistant strains. This hypothesis is supported by computational modeling studies that predict favorable interactions between this compound and target proteins in pathogens.

The synthesis of< strong>(3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride presents an interesting challenge for organic chemists due to the need for precise stereocontrol during the formation of the pyrrolidinyl amine group. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliaries, have been employed to achieve high enantiomeric purity. These techniques not only ensure the quality of the final product but also provide valuable insights into scalable synthetic routes for future drug development.

The pharmacokinetic properties of this compound are another area of active investigation. In vitro studies have demonstrated that (3-chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride exhibits favorable solubility characteristics, which are essential for oral bioavailability. Additionally, preliminary toxicology assessments suggest low toxicity profiles, making it a promising candidate for further clinical development. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like (3-chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride. Molecular docking simulations have been used to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These simulations have guided researchers in designing analogs with enhanced potency and selectivity, thereby expediting the drug development pipeline.

In conclusion, (3-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1264034-97-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and infectious diseases make it a compelling candidate for further study. As research continues to uncover new therapeutic possibilities, compounds like this one will play an increasingly important role in shaping the future of medicine.